![molecular formula C24H23N3O4S B1223871 (2E)-2-[4-(Isopentyloxy)-3-methoxybenzylidene]-6-phenyl-7H-[1,3]thiazolo[3,2-B][1,2,4]triazine-3,7(2H)-dione](/img/structure/B1223871.png)
(2E)-2-[4-(Isopentyloxy)-3-methoxybenzylidene]-6-phenyl-7H-[1,3]thiazolo[3,2-B][1,2,4]triazine-3,7(2H)-dione
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Overview
Description
2-[[3-methoxy-4-(3-methylbutoxy)phenyl]methylidene]-6-phenylthiazolo[3,2-b][1,2,4]triazine-3,7-dione is a member of methoxybenzenes.
Scientific Research Applications
Synthesis and Characterization
- A study by El-All et al. (2016) discussed the synthesis of similar triazine derivatives, highlighting their structural confirmation through analytical and spectroscopic measurements. This study can provide insights into the synthesis and characterization process for the compound (El-All et al., 2016).
Potential Biological Activities
- The same study by El-All et al. also explored the cytotoxic activities of some new compounds against various human cancer cell lines, including HepG2, MCF-7, and A549. This suggests potential research applications of similar compounds in cancer research (El-All et al., 2016).
Molecular Structure Analysis
- Research by Hwang et al. (2017) on benzylic derivatives of 1,2,4-Triazin-3,5(2H,4H)-dione provided insights into the molecular structure and characterization of related compounds, which can be relevant for understanding the structural aspects of the compound (Hwang et al., 2017).
properties
Molecular Formula |
C24H23N3O4S |
---|---|
Molecular Weight |
449.5 g/mol |
IUPAC Name |
(2E)-2-[[3-methoxy-4-(3-methylbutoxy)phenyl]methylidene]-6-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione |
InChI |
InChI=1S/C24H23N3O4S/c1-15(2)11-12-31-18-10-9-16(13-19(18)30-3)14-20-23(29)27-24(32-20)25-22(28)21(26-27)17-7-5-4-6-8-17/h4-10,13-15H,11-12H2,1-3H3/b20-14+ |
InChI Key |
LLGXDNBBUQAQNN-XSFVSMFZSA-N |
Isomeric SMILES |
CC(C)CCOC1=C(C=C(C=C1)/C=C/2\C(=O)N3C(=NC(=O)C(=N3)C4=CC=CC=C4)S2)OC |
SMILES |
CC(C)CCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)C4=CC=CC=C4)S2)OC |
Canonical SMILES |
CC(C)CCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)C4=CC=CC=C4)S2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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